![molecular formula C10H6FN3S B2638545 8-fluoro-5H-pyridazino[4,5-b]indole-4-thiol CAS No. 950148-79-5](/img/structure/B2638545.png)
8-fluoro-5H-pyridazino[4,5-b]indole-4-thiol
Description
“8-fluoro-5H-pyridazino[4,5-b]indole-4-thiol” is a chemical compound with the molecular formula C10H6FN3S and a molecular weight of 219.24 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “8-fluoro-5H-pyridazino[4,5-b]indole-4-thiol” consists of a pyridazino[4,5-b]indole core with a fluorine atom at the 8-position and a thiol group at the 4-position .Scientific Research Applications
Phosphoinositide 3-Kinase (PI3K) Inhibition
The compound has been identified as a new phosphoinositide 3-kinase (PI3K) inhibitor . PI3K is a lipid kinase and plays a crucial role in the signaling pathway of the PI3K/AKT/mTOR genes . In diseases such as cancer and diabetes, the PI3K pathway has a high impact on the cell growth of cancer, motility, survival, and metabolism .
Breast Cancer Therapy
The compound has shown promising results in breast cancer therapy . It displayed potent and significant cytotoxic activity against the MCF-7 cell line .
Up-regulation of Pro-apoptotic Genes
The compound has been found to up-regulate pro-apoptotic genes . This means it can trigger programmed cell death, which is a crucial mechanism in treating cancer .
Inhibition of Anti-apoptotic and PI3K/AKT/mTOR Genes
The compound inhibits anti-apoptotic and PI3K/AKT/mTOR genes . This inhibition is beneficial in cancer treatment as it prevents the survival of cancer cells .
In Vivo Anti-cancer Activity
The compound has shown potent anti-cancer activity in vivo . This was demonstrated through the prolongation of survival parameters, and inhibition of ascetic fluid parameters in EAC-bearing mice .
Therapeutic Effects for Diseases Related to Inflammation
Pyridazino[4,5-b]indole derivatives, including “8-fluoro-5H-pyridazino[4,5-b]indole-4-thiol”, provide powerful therapeutic effects for different diseases related to acute and chronic inflammation .
Neuroinflammation Treatment
The compound has been found to have therapeutic effects on neuroinflammation . Neuroinflammation is a common feature of various neurological disorders, and managing it can help in the treatment of these conditions .
Neoplastic Progression Treatment
The compound has been found to have therapeutic effects on neoplastic progression . Neoplastic progression refers to the process by which normal cells transform into cancer cells .
properties
IUPAC Name |
8-fluoro-3,5-dihydropyridazino[4,5-b]indole-4-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6FN3S/c11-5-1-2-8-6(3-5)7-4-12-14-10(15)9(7)13-8/h1-4,13H,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPFRWXOSTFUEEV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C3=C(N2)C(=S)NN=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6FN3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-fluoro-5H-pyridazino[4,5-b]indole-4-thiol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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